N-(4-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(3,5-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H23N3O4S/c1-13-7-14(2)9-16(8-13)23-20(26)11-17-12-30-22(24-17)25-21(27)15-5-6-18(28-3)19(10-15)29-4/h5-10,12H,11H2,1-4H3,(H,23,26)(H,24,25,27)
• InChI Key: UHAMSTVHHJIKIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol

Description

Thiazoles and imidazoles are both five-membered heterocyclic compounds. Thiazoles contain a sulfur and a nitrogen atom, while imidazoles contain two nitrogen atoms. These compounds are known to possess a broad range of chemical and biological properties and are the basic core of some natural products.

Synthesis Analysis

Thiazoles and imidazoles can be synthesized through various methods. For instance, imidazoles can be synthesized from glyoxal and ammonia. Thiazoles can be synthesized from the reaction of ethyl 3-oxo-2- (2-arylhydrazono)butanoates with thiosemicarbazide.

Molecular Structure Analysis

Thiazoles and imidazoles have unique molecular structures that contribute to their properties. Imidazoles have two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Thiazoles have a sulfur and a nitrogen atom in their ring.

Chemical Reactions Analysis

Thiazoles and imidazoles can undergo various chemical reactions to form different derivatives. For example, 3-Methyl-5-oxo-4- (2-arylhydrazono)-4,5-dihydro-1 H -pyrazole-1-carbothioamides could be transformed into a variety of thiazolyl-pyrazole derivatives via their reaction with a diversity hydrazonoyl chlorides as well as bromoacetyl derivatives.

Physical And Chemical Properties Analysis

Thiazoles and imidazoles have unique physical and chemical properties. For example, imidazoles are amphoteric in nature, showing both acidic and basic properties. They are white or colorless solids that are highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis of Heterocyclic Systems

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Antimicrobial Agents

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Anticancer Drug Discovery

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Inhibitory Activity Against Cancerous Cell Lines

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Antiviral Agents

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Anticonvulsant Agents

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Anti-inflammatory Agents

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Antidiabetic Agents

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Mechanism of Action

The mechanism of action of thiazoles and imidazoles can vary depending on their specific structures and the biological targets they interact with. Some thiazole derivatives are known to act on cancer biotargets, such as inosine monophosphate dehydrogenase (IMPDH) and tumor necrosis factor TNF-α.

Future Directions

Thiazoles and imidazoles have a broad range of applications in medicinal chemistry and drug discovery research. They are the basic core of some natural products and are known for their broad range of chemical and biological properties. Therefore, they continue to be an area of interest for the development of new drugs.